quinoline,4-[1-[1-(triphenylmethyl)-1h-imidazol-4-yl]ethenyl]-

• Molecular Formula: C33H25N3
• Molecular Weight: 463.6 g/mol
• IUPAC Name: 4-[1-(1-tritylimidazol-4-yl)ethenyl]quinoline
• InChI: InChI=1S/C33H25N3/c1-25(29-21-22-34-31-20-12-11-19-30(29)31)32-23-36(24-35-32)33(26-13-5-2-6-14-26,27-15-7-3-8-16-27)28-17-9-4-10-18-28/h2-24H,1H2
• InChI Key: RRISHVSSKVNLMP-UHFFFAOYSA-N
• Canonical SMILES: C=C(C1=CC=NC2=CC=CC=C12)C3=CN(C=N3)C(C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6

Description

Quinoline,4-[1-[1-(triphenylmethyl)-1h-imidazol-4-yl]ethenyl]- is a useful research compound. Its molecular formula is C33H25N3 and its molecular weight is 463.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality quinoline,4-[1-[1-(triphenylmethyl)-1h-imidazol-4-yl]ethenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about quinoline,4-[1-[1-(triphenylmethyl)-1h-imidazol-4-yl]ethenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-Quinolin-4-yl-1-(1-trityl-1H-imidazol-4-yl)-ethanol (Intermediate G3) (4.78 g, 9.93 mmol) in dichloromethane (100 mL) was treated with triethylamine (11.0 mL, 78.9 mmol) at 0° C. Methanesulfonyl chloride (MsCL) (2.3 mL, 29.7 mmol) was added via syringe and the mixture was stirred for 2 h. (see procedure found in Toshima, K et al J Amer. Chem. Soc. 1995 117, 10825; incorporated herein by reference). The mixture was subjected to a typical aqueous work-up. The crude material was purified by chromatography on silica gel with 2% NH3-MeOH: dichloromethane to give 4-[1-(1-trityl-1H-imidazol-4-yl)-vinyl]-quinoline (Intermediate G4) as a tan solid, 3.51 g (76%).